Cas no 16902-40-2 (Titanium,diethoxybis(2,4-pentanedionato-kO2,kO4)-)

• Product Name: Titanium,diethoxybis(2,4-pentanedionato-kO2,kO4)-
• CAS No: 16902-40-2
• MF: C₁₄H₂₄O₆Ti
• MW: 336.203765869141
• CID: 160406
• Update Time: 2024-01-25

Titanium,diethoxybis(2,4-pentanedionato-kO2,kO4)- Chemical and Physical Properties

Names and Identifiers

• Titanium,diethoxybis(2,4-pentanedionato-kO2,kO4)-
• ethanolate,(Z)-4-oxopent-2-en-2-olate,titanium(4+)
• Diethoxybis(pentane-2,4-dionato-O,O')titanium
• titanium(4+) diethanolate bis[(2Z)-4-oxopent-2-en-2-olate]
• Einecs 240-946-3

• Inchi： 1S/2C5H8O2.2C2H5O.Ti/c2*1-4(6)3-5(2)7;2*1-2-3;/h2*3,6H,1-2H3;2*2H2,1H3;/q;;2*-1;+4/p-2/b2*4-3-;;;
• InChI Key： NQRMJWMYVKGTFM-VGKOASNMSA-L
• SMILES： C([O-])C.C/C(/[O-])=C/C(=O)C.C([O-])C.C/C(/[O-])=C/C(=O)C.[Ti+4]

Computed Properties

• Exact Mass: 336.105236
• Monoisotopic Mass: 336.105236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 93.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Experimental Properties

• Boiling Point: 187.6°C at 760 mmHg
• Flash Point: 71.9°C